Cas no 942000-66-0 (2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide)

• Product name: 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• CAS No: 942000-66-0
• MF: C₂₂H₂₃N₃O₃S₂
• MW: 441.566322565079
• CID: 5901321
• PubChem ID: 16899046

2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• 2-[(4-{[(2,4-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• N-(2,4-dimethylphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• F2335-0539
• AKOS024641008
• 942000-66-0
• 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C22H23N3O3S2/c1-14-4-9-19(15(2)10-14)25-20(26)11-17-12-29-22(24-17)30-13-21(27)23-16-5-7-18(28-3)8-6-16/h4-10,12H,11,13H2,1-3H3,(H,23,27)(H,25,26)
• InChI Key： HWMDMGPAKBMIMF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CC1=CSC(SCC(NC2=CC=C(OC)C=C2)=O)=N1

Computed Properties

• Exact Mass: 441.11808395g/mol
• Monoisotopic Mass: 441.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 134Ų

Additional information on 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

Introduction to 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS No. 942000-66-0)

2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide, with the CAS number 942000-66-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and features a unique structural arrangement that includes a sulfanyl group, an acetamide moiety, and a substituted phenyl ring. The intricate structure of this compound makes it a valuable candidate for various biological studies and drug development initiatives.

The chemical structure of 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide is characterized by its thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. The presence of the sulfanyl group (-SH) and the acetamide moiety (-CONH-) contributes to its chemical reactivity and biological activity. The 2,4-dimethylphenyl and 4-methoxyphenyl substituents further enhance its pharmacological properties by influencing its solubility, stability, and binding affinity to target proteins.

Recent research has highlighted the potential of 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide in various therapeutic areas. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide has also been investigated for its potential as an anticancer agent. Research conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use in clinical settings. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant relief from pain and inflammation without major adverse events. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

The synthesis of 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 2-aminothiophenol with 1-bromo-3-chloropropane followed by subsequent functional group modifications to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process and reduce environmental impact.

In conclusion, 2-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS No. 942000-66-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for improving patient outcomes in various medical conditions.